3-(3-Methoxy-benzenesulfonylamino)-propionic acid

• Molecular Formula: C10H13NO5S
• Molecular Weight: 259.28 g/mol
• IUPAC Name: 3-[(3-methoxyphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C10H13NO5S/c1-16-8-3-2-4-9(7-8)17(14,15)11-6-5-10(12)13/h2-4,7,11H,5-6H2,1H3,(H,12,13)
• InChI Key: LTMMURFBBMSEHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NCCC(=O)O

Description

3-(3-Methoxy-benzenesulfonylamino)-propionic acid is a useful research compound. Its molecular formula is C10H13NO5S and its molecular weight is 259.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(3-Methoxy-benzenesulfonylamino)-propionic acid ethyl ester (5.62 g, 0.0196 mol) was dissolved in EtOH (200 mL), treated with 1N NaOH solution (20.54 mL), and stirred at ambient temperature for 18 h. The reaction was acidified with 1N HCl to pH<5, the EtOH was removed in vacuo, and the residue was partitioned between EtOAc and H2O. The aqueous layer was washed with EtOAc, the organics combined, washed H2O, brine, and dried (Na2SO4). Filtration and concentration in vacuo gave the title compound. 1H NMR (CDCl3) δ 7.37-7.46 (m, 3H), 7.09-7.13 (m, 1H), 5.82 (t, 1H, J=7 Hz), 3.87 (s, 3H), 3.2-3.3 (m, 2H), 2.63 (t, 2H, J=6 Hz).